Cas no 240491-19-4 (N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine)

• Product Name: N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine
• CAS No: 240491-19-4
• Molecular Formula: C₂₆H₅₁NO₇
• Molecular Weight: 489.68564915657
• CID: 4554612
• PubChem ID: 102039489

N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine Properties

Names and Identifiers

• N,N-dimethyl-D-galactosyl-ß1-1''-D-erythro-sphingosine
• N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine
• N,N-diMethyl-D-galactosyl-1-1'-D-erythro-sphingosine
• Galactosyl(ss) Dimethyl Sphingosine (d18:1)
• β-D-Galactopyranoside, (2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• beta-D-Galactopyranoside,(2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• N,N-Dimethylpsychosine
• beta-D-Galactopyranoside, (2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• (2R,3R,4S,5R,6R)-2-[(E,2S,3R)-2-(dimethylamino)-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 240491-19-4

• InChIKey： SJWBHOQBARABKH-QHRJNYSLSA-N
• Inchi： 1S/C26H51NO7/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(29)20(27(2)3)19-33-26-25(32)24(31)23(30)22(18-28)34-26/h16-17,20-26,28-32H,4-15,18-19H2,1-3H3/b17-16+/t20-,21+,22+,23-,24-,25+,26+/m0/s1
• SMILES： O1[C@H](CO)[C@H](O)[C@H](O)[C@@H](O)[C@@H]1OC[C@H](N(C)C)[C@H](O)/C=C/CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 489.36655297g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 19
• Monoisotopic Mass: 489.36655297g/mol
• Heavy Atom Count: 34
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids